N-(2,3-dimethylphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C19H18N4OS/c1-13-5-3-7-16(14(13)2)21-18(24)12-25-19-9-8-17(22-23-19)15-6-4-10-20-11-15/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key: NOJHWZOOIAGLLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(C=C2)C3=CN=CC=C3)C
• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol
• CAS No.: 872701-56-9

Description

N-(2,3-dimethylphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H18N4OS and its molecular weight is 350.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Transformation in Humans

The biotransformation of compounds structurally related to N-(2,3-dimethylphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide has been extensively studied. For instance, the metabolites of N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide, a cognitively enhancing agent, were isolated from human urine. The study identified ten metabolites, indicating the compound's extensive metabolism through processes such as hydroxylation and sulfate conjugation (Fujimaki, Hashimoto, Sudo, & Tachizawa, 1990).

Synthesis and Biological Activity

New heterocyclic compounds, including pyridine and pyridazine derivatives containing a sulfonamido moiety, have been synthesized for potential antibacterial applications. These compounds were derived from active methylene compounds reacting with precursors similar to the chemical of interest, showing significant antibacterial activities (Azab, Youssef, & El-Bordany, 2013).

Antiviral and Antimicrobial Applications

The vibrational spectroscopic signatures of N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide, a molecule with structural similarities, have been characterized to understand its antiviral activities better. Studies included density functional theory models, natural bond orbital analysis, and in-silico docking, indicating potential inhibition activity against viruses (Jenepha Mary, Pradhan, & James, 2022).

Pharmacological Evaluation

The pharmacological evaluation of compounds structurally related to this compound has revealed significant findings. For instance, a series of N-substituted derivatives of 2-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide exhibited antibacterial potential against certain strains, indicating the structural framework's relevance in developing antibacterial agents (Nafeesa et al., 2017).